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Introduction

Copper (I) thiocyanate (CuSCN) has emerged as a compelling inorganic hole-transporting
interlayer material in a variety of organic electronic devices, including Organic Light-Emitting
Diodes (OLEDSs), Organic Solar Cells (OSCs), and Perovskite Solar Cells (PSCs). Its
widespread adoption is driven by a unique combination of properties: a wide bandgap of
approximately 3.5 eV or greater, leading to high optical transparency in the visible spectrum,
and intrinsic p-type conductivity with high hole mobility.[1] Furthermore, CuSCN is an earth-
abundant, low-cost material that can be processed using both solution-based and vacuum
deposition techniques, making it a versatile and economically viable alternative to commonly
used organic hole transport layers (HTLS) like poly(3,4-ethylenedioxythiophene) polystyrene
sulfonate (PEDOT:PSS).[1][2] This document provides detailed application notes and
experimental protocols for the integration of CuSCN interlayers in organic electronic devices.

Mechanism of Performance Enhancement

The primary function of a CuSCN interlayer is to facilitate efficient hole injection from the anode
(typically Indium Tin Oxide - ITO) and transport to the active organic layer. This enhancement is
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attributed to several key factors:

e Energy Level Alignment: CuSCN possesses a high work function and its valence band
maximum (VBM) is well-aligned with the highest occupied molecular orbital (HOMO) of many
organic semiconductors. This reduces the energy barrier for hole injection from the ITO to
the organic layer.[3][4]

o Band-Tail States: The presence of band-tail states near the VBM in CuSCN, often arising
from copper vacancies, provides additional pathways for efficient hole transport.[1][3]

» Exciton Blocking: Due to its wide bandgap, CuSCN can act as an effective exciton blocking
layer, preventing excitons from reaching the anode and quenching, thereby improving device
efficiency.[3]

e Improved Morphology and Stability: CuSCN interlayers can lead to improved morphology of
the subsequently deposited active layers and offer enhanced thermal and chemical stability
compared to some organic HTLs.[5]

Below is a diagram illustrating the energy level alignment at the ITO/CuSCN/Organic interface,
which facilitates efficient hole injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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